Cas no 19944-53-7 (Benzeneacetic acid, a-hydroxy-, calcium salt (2:1), (aS)-)

• Product Name: Benzeneacetic acid, a-hydroxy-, calcium salt (2:1), (aS)-
• CAS No: 19944-53-7
• MF: C₁₆H₁₄CaO₆
• MW: 342.356764316559
• CID: 192489
• PubChem ID: 29866
• Update Time: 2025-04-19

Benzeneacetic acid, a-hydroxy-, calcium salt (2:1), (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-, calcium salt (2:1), (aS)-
• calcium,2-hydroxy-2-phenylacetate,(2S)-2-hydroxy-2-phenylacetate
• L-(+)-CALCIUMMANDELATE
• L-(+)-Mandelic acid calcium salt
• Mandelic acid, calcium salt (2:1), L-(+)-
• calcium;2-hydroxy-2-phenylacetate;(2S)-2-hydroxy-2-phenylacetate
• 19944-53-7

• Inchi： 1S/2C8H8O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5,7,9H,(H,10,11);/q;;+2/p-2/t7-;;/m0../s1
• InChI Key： GCXSYHGQGJCRRW-KLXURFKVSA-L
• SMILES： [Ca+2].O[C@H](C(=O)[O-])C1C=CC=CC=1.OC(C(=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.041629
• Monoisotopic Mass: 342.041629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Density: g/cm3
• Boiling Point: 321.8°Cat760mmHg
• Flash Point: 162.6°C